2,3-Dichlorocinnamic acid
Overview
Description
2,3-Dichlorocinnamic acid, also known by its CAS number 20595-44-2, is a chemical compound with the linear formula C9H6Cl2O2 . It is typically stored at temperatures between 0-8°C .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C9H6Cl2O2 . The compound has a molecular weight of 217.05 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 217.05 . It is typically stored at temperatures between 0-8°C .Scientific Research Applications
Herbicide Toxicity and Environmental Impact
2,4-Dichlorophenoxyacetic acid (2,4-D) is a herbicide extensively used in agriculture for pest control. Research in this area focuses on the toxicological and mutagenic impacts of 2,4-D, examining its effects on environmental and human health. It's crucial to understand these effects for better environmental management and safety protocols (Zuanazzi et al., 2020).
Apoptosis Induction in Cancer Cells
Studies have shown that certain derivatives of chlorocinnamic acid, such as 4-[3-(1-adamantyl)-4-hydroxyphenyl]-3-chlorocinnamic acid, can induce apoptosis in cancer cells. These compounds interact with the orphan nuclear receptor small heterodimer partner (SHP), which is crucial for their proapoptotic activity. Understanding this mechanism can pave the way for new cancer treatments (Farhana et al., 2007).
Enhancement of Phytoremediation
The role of 2,4-Dichlorophenoxyacetic acid in phytoremediation, specifically in the degradation of herbicide residues in soil and groundwater, is significant. Research indicates that certain bacterial strains can enhance the capacity of plants to remove 2,4-D from contaminated environments, ensuring safer agricultural practices (Germaine et al., 2006).
Tyrosinase Inhibition
Chlorocinnamic acids, including derivatives like 2-chlorcinnamic acid and 2,4-dichlorocinnamic acid, exhibit inhibitory effects on mushroom tyrosinase. This enzyme is key in food enzymatic oxidation, and understanding the inhibition kinetics of these compounds can benefit the food industry by controlling unwanted browning and other oxidative processes (Hu et al., 2014).
Safety and Hazards
properties
IUPAC Name |
(E)-3-(2,3-dichlorophenyl)prop-2-enoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2O2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-5H,(H,12,13)/b5-4+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCEWIEGWGDHVNK-SNAWJCMRSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C=CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)Cl)/C=C/C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
20595-44-2 |
Source
|
| Record name | trans-2,3-Dichlorocinnamic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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